tert-butyl N-{2-azabicyclo[2.2.2]octan-6-yl}carbamate

Specification

• CAS No.: 2031260-92-9
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32
• IUPAC Name: tert-butyl N-(2-azabicyclo[2.2.2]octan-6-yl)carbamate
• Standard InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(10)13-7-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)
• Standard InChI Key: IXRLWLHDGBGFPX-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1CC2CCC1NC2

Introduction

tert-butyl N-{2-azabicyclo[2.2.2]octan-6-yl}carbamate is a chemical compound that belongs to the class of carbamates, which are derivatives of carbamic acid. This compound is specifically characterized by its incorporation of the 2-azabicyclo[2.2.2]octane ring system, a bicyclic structure containing a nitrogen atom. The tert-butyl group is attached to the carbamate moiety, which is a common protecting group in organic synthesis.

Synthesis

The synthesis of tert-butyl N-{2-azabicyclo[2.2.2]octan-6-yl}carbamate typically involves the reaction of 2-azabicyclo[2.2.2]octan-6-amine with tert-butyl chloroformate in the presence of a base. This method is common for forming carbamate derivatives.

Applications

Carbamates are used in various fields, including pharmaceuticals, agrochemicals, and as intermediates in organic synthesis. The tert-butyl group serves as a protecting group, which can be easily removed under acidic conditions, making it useful in multi-step syntheses.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261 (avoid breathing dust), P264 (wash hands thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor/physician if you feel unwell), P302+P352 (if on skin, wash with plenty of soap and water), P304+P340 (if inhaled, remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing), P312 (call a poison center or doctor/physician if you feel unwell), P330 (rinse mouth), P332+P313 (if skin irritation occurs, seek medical advice/attention), P337+P313 (if eye irritation persists, seek medical advice/attention), P362 (take off contaminated clothing), P403+P233 (store in a well-ventilated place. Keep container tightly closed), P405 (store locked up), P501 (dispose of contents/container to an approved waste disposal plant)

Storage Conditions

• Store in a cool, dry place.

• Keep away from incompatible substances.

Hazard Information Table

Hazard Statement	Precautionary Statement
H302	P301+P312
H315	P261, P264
H319	P305+P351+P338
H335	P271, P304+P340